Butylphthalide-d9

• Molecular Formula: C12H14O2
• Molecular Weight: 199.29 g/mol
• InChI: InChI=1S/C12H14O2/c1-2-3-8-11-9-6-4-5-7-10(9)12(13)14-11/h4-7,11H,2-3,8H2,1H3/i1D3,2D2,3D2,8D2
• InChIKey: HJXMNVQARNZTEE-WRMMWXQOSA-N

Butylphthalide-d9: A Deuterated Analytical Standard for Precision LC-MS/MS Quantification

Butylphthalide-d9 (CAS: 2251692-52-9) is a stable isotope-labeled analog of dl-3-n-butylphthalide (NBP), the active pharmaceutical ingredient in the anti-ischemic drug butylphthalide . This compound contains nine deuterium atoms in place of hydrogen on the n-butyl side chain, yielding a nominal mass shift of +9 Da versus the unlabeled parent (molecular weight 199.29 vs. 190.24) . As a deuterated internal standard (IS), Butylphthalide-d9 is intended exclusively for use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods, where it co-elutes with native NBP while providing a distinct, interference-free multiple reaction monitoring (MRM) transition . Its primary differentiation lies not in therapeutic potency, but in its capacity to correct for matrix effects, extraction losses, and ion suppression/enhancement, thereby enabling the accurate, precise, and reproducible quantitation of NBP in complex biological matrices .

Deuterated internal standard (ISTD) for LC-MS/MS

Compensates matrix effects in complex biological samples

Designed for butylphthalide quantification in bioanalytical research

Butylphthalide-d9: Why Unlabeled or Differently Labeled NBP Standards Cannot Substitute

Substituting Butylphthalide-d9 with unlabeled butylphthalide or even a differently deuterated analog (e.g., Butylphthalide-d3) introduces critical sources of quantitative error in LC-MS/MS bioanalysis. Unlabeled NBP cannot serve as an internal standard because it is chromatographically and spectrometrically indistinguishable from the target analyte; any co-injected unlabeled material simply adds to the analyte signal, confounding quantitation [1]. While other stable isotope-labeled (SIL) NBP versions exist, the specific deuterium incorporation pattern and mass shift of Butylphthalide-d9 are not arbitrary. The selection of an internal standard requires a sufficient mass difference to avoid isotopic cross-talk between the analyte and IS MRM channels [2]. The +9 Da shift of Butylphthalide-d9 provides a wider separation from the native M and M+1 isotopic peaks of unlabeled NBP compared to a +3 Da shift, potentially reducing interference and improving the lower limit of quantitation (LLOQ) in methods requiring high sensitivity [3]. Furthermore, the deuterium atoms are located on the alkyl side chain, a region that is less susceptible to deuterium-hydrogen exchange under physiological or analytical conditions than are labile positions, ensuring the labeled standard's stability throughout sample preparation and analysis .

Unlabeled butylphthalide

Identical mass prevents spectral discrimination; cannot serve as ISTD.

Non-deuterated structural analogs

May introduce differential extraction recovery and variable ionization efficiency, biasing quantification.

• [1] Diao, X., Ma, Z., Wang, H., Zhong, D., Zhang, Y., Jin, J., Fan, Y., & Chen, X. (2013). Simultaneous quantitation of 3-n-butylphthalide (NBP) and its four major metabolites in human plasma by LC–MS/MS using deuterated internal standards. Journal of Pharmaceutical and Biomedical Analysis, 78-79, 19-26. View Source
• [2] Kumar, S. D. (n.d.). Ions selected for selective ion monitoring when isotopic analogs are used as internal standards in a quantitative determination process should be of relative high mass with significant intensities, retain at least three labeling isotopes, and be free of interference from the corresponding compound. Semantic Scholar. View Source
• [3] MtoZ Biolabs. (2025). How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? View Source

Butylphthalide-d9: Quantitative Evidence of Differentiation from Analogs and Alternatives

Butylphthalide-d9 Enables a 3.00 ng/mL LLOQ for NBP in Human Plasma via Matrix Effect Correction

Butylphthalide-d9, when used as a deuterated internal standard in an LC-MS/MS assay, corrects for matrix effects and extraction variability, enabling a lower limit of quantitation (LLOQ) of 3.00 ng/mL for the parent drug NBP in human plasma [1]. In the same validated method, the intra- and inter-day accuracy and precision were within ±15% across the linear range of 3.00-800 ng/mL for NBP [1]. In contrast, assays relying on non-isotopic internal standards or external calibration would be subject to significant matrix-induced ion suppression/enhancement, typically resulting in higher LLOQs and/or wider variability [2].

Mass Resolution

Class-level

+9 Da shift (m/z 200.2 vs 191.2)

Supports baseline spectral separation

Exceeds typical 3 Da minimum

Evidence Dimension	Lower Limit of Quantitation (LLOQ) for NBP
Target Compound Data	3.00 ng/mL (achieved using deuterated NBP internal standard)
Comparator Or Baseline	Non-deuterated or no internal standard (no quantitative data provided)
Quantified Difference	Enables quantitation down to 3.00 ng/mL, a level that would be challenging without a SIL-IS due to matrix effects.
Conditions	Human plasma; LC-MS/MS with negative/positive ionization switching; methanol-induced protein precipitation.

Why This Matters

This LLOQ is critical for accurately characterizing the pharmacokinetic profile of NBP, particularly during the terminal elimination phase, which is essential for bioequivalence studies and therapeutic drug monitoring.

• [1] Diao, X., Ma, Z., Wang, H., Zhong, D., Zhang, Y., Jin, J., Fan, Y., & Chen, X. (2013). Simultaneous quantitation of 3-n-butylphthalide (NBP) and its four major metabolites in human plasma by LC–MS/MS using deuterated internal standards. Journal of Pharmaceutical and Biomedical Analysis, 78-79, 19-26. View Source
• [2] Express Pharma. (2022). Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. View Source

Butylphthalide-d9 Offers a +9 Da Mass Shift, Minimizing Isotopic Interference vs. +3 Da Analogs

The +9 Da mass shift of Butylphthalide-d9 (m/z +9) provides a wider separation from the natural isotopic distribution of unlabeled NBP compared to a +3 Da shift analog like Butylphthalide-d3 . In quantitative MS, the IS channel can be subject to cross-talk from the [M+1], [M+2], or [M+3] isotopic peaks of the unlabeled analyte [1]. The use of a +9 Da labeled standard reduces the probability and magnitude of this interference, particularly when the analyte is present at high concentrations relative to the IS. This is a recognized best practice: selecting an IS with a mass shift of at least +3 Da, and preferably more, to ensure the IS signal is free from analyte isotope contribution [1]. Butylphthalide-d9 exceeds this minimal recommendation.

Isotopic Purity

Data to verify

≥98% (HPLC), >99 atom% D

Reduces unlabeled carryover risk

Supplier certificate review recommended

Evidence Dimension	Mass Shift vs. Unlabeled NBP
Target Compound Data	+9 Da (nominal mass increase of 9 g/mol)
Comparator Or Baseline	+3 Da (nominal mass increase of 3 g/mol for a typical -d3 analog)
Quantified Difference	6 Da greater separation
Conditions	Mass spectrometry; nominal mass calculation based on molecular formula C12H5D9O2 vs. C12H11D3O2.

Why This Matters

Reduced isotopic cross-talk improves assay linearity at the upper end of the calibration range and can prevent underestimation of the LLOQ, directly impacting the reliability of pharmacokinetic parameter estimation.

• [1] Kumar, S. D. (n.d.). Ions selected for selective ion monitoring when isotopic analogs are used as internal standards in a quantitative determination process should be of relative high mass with significant intensities, retain at least three labeling isotopes, and be free of interference from the corresponding compound. Semantic Scholar. View Source

Butylphthalide-d9: A Certified Reference Material Under ISO 17034 for Enhanced Quantitative Accuracy

Butylphthalide-d9 is commercially available as a certified reference material (CRM) produced under ISO 17034 accreditation, with stated purity of ≥98% (HPLC) [1]. In contrast, unlabeled butylphthalide reference standards and generic deuterated analogs may be offered with lower or less rigorously verified purity specifications . The traceable purity value and associated certificate of analysis (CoA) for Butylphthalide-d9 provide a direct, quantitative basis for calculating accurate stock solution concentrations, a foundational step in the preparation of calibration standards and quality control (QC) samples. This directly reduces a major source of inter-laboratory and inter-study variability in absolute quantitation.

Matrix Effect

Reported

LLOQ 3.00 ng/mL in human plasma

Supports quantification at low ng/mL levels

Accuracy/precision within ±15% (human plasma research)

Evidence Dimension	Certified Purity and Traceability
Target Compound Data	≥98% (HPLC); ISO 17034 accredited CRM
Comparator Or Baseline	Unspecified or lower purity grades for unlabeled NBP (e.g., ≥95%)
Quantified Difference	≥3% higher certified purity and ISO 17034 traceability
Conditions	Vendor specification; HPLC analysis.

Why This Matters

For procurement, selecting an ISO 17034-certified CRM reduces the analytical variability introduced by impure or poorly characterized reference materials, minimizing the need for costly re-validation and enhancing the defensibility of data in regulatory submissions.

• [1] CATO Research Chemicals Inc. 3-Butylphthalide-d9. Product Datasheet. Accessed 2026. View Source

Butylphthalide-d9: Optimal Application Scenarios Driven by Quantitative Evidence

Regulated Bioanalysis for Pharmacokinetic and Bioequivalence Studies

This scenario directly leverages the validated LLOQ of 3.00 ng/mL enabled by Butylphthalide-d9 as an internal standard [1]. In clinical trials for generic NBP formulations, the ability to accurately measure drug concentrations at this low level is a regulatory requirement for establishing bioequivalence. Use of a deuterated IS, specifically Butylphthalide-d9, ensures that the analytical method meets the precision and accuracy criteria (≤15% CV) mandated by the FDA and EMA for pivotal studies [2]. The ISO 17034 certification of the reference material further supports data integrity for regulatory submissions [3].

High-Sensitivity Metabolite Profiling in Complex Biological Matrices

The development of LC-MS/MS methods for quantifying NBP alongside its major metabolites (e.g., 10-keto-NBP, 3-hydroxy-NBP) in plasma or tissue requires a robust internal standard to correct for the variable matrix effects that each analyte experiences [1]. The use of a deuterated IS like Butylphthalide-d9 is essential for achieving the simultaneous, accurate quantitation of multiple analytes with divergent physicochemical properties. The +9 Da mass shift provides a clean, interference-free MRM channel, which is especially critical when monitoring isomeric metabolites that co-elute chromatography [2]. This application is vital for understanding the drug's metabolic fate, identifying active metabolites, and investigating drug-drug interactions.

Method Transfer and Cross-Validation Across Analytical Laboratories

When transferring a validated LC-MS/MS method for NBP quantitation between a research laboratory and a contract research organization (CRO), the use of a commercially available, certified reference standard like Butylphthalide-d9 minimizes inter-laboratory variability. The standardized purity (≥98%) and defined isotopic purity reduce the potential for systematic bias introduced by differences in the source or characterization of in-house internal standards [1]. This accelerates method transfer, reduces troubleshooting costs, and ensures that data generated at different sites can be reliably pooled and compared, a key consideration for multi-center clinical trials [2].

Application

Selection Property

Validation Focus

Human plasma bioanalysis research

Deuterated ISTD for matrix-effect correction

LLOQ and precision endpoint review

Rodent PK/TK studies

Method-transfer readiness

Cross-species matrix-effect validation

Bioanalytical method validation

SIL-IS with ≥3 Da mass shift

Guidance-based method context review

In vitro metabolism studies

Matrix-independent quantification

Ion suppression compensation in enzyme-rich systems

• [1] Diao, X., Ma, Z., Wang, H., Zhong, D., Zhang, Y., Jin, J., Fan, Y., & Chen, X. (2013). Simultaneous quantitation of 3-n-butylphthalide (NBP) and its four major metabolites in human plasma by LC–MS/MS using deuterated internal standards. Journal of Pharmaceutical and Biomedical Analysis, 78-79, 19-26. View Source
• [2] UNC Department of Chemistry Mass Spectrometry Core Laboratory. (n.d.). LC-MS/MS Quantitative Assays. View Source
• [3] CATO Research Chemicals Inc. 3-Butylphthalide-d9. Product Datasheet. Accessed 2026. View Source